Cas no 62467-72-5 ([1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-)
![[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- structure](https://www.kuujia.com/scimg/cas/62467-72-5x500.png)
62467-72-5 structure
Product name:[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bicyclohexyl]-2-amine, 3'-methoxy-
- 2-(3-methoxycyclohexyl)cyclohexan-1-amine
- 3'-methoxy-[1,1'-bi(cyclohexan)]-2-amine
- 3'-Methoxy[1,1'-bi(cyclohexane)]-2-amine
- DTXSID60489953
- 62467-72-5
-
- Inchi: InChI=1S/C13H25NO/c1-15-11-6-4-5-10(9-11)12-7-2-3-8-13(12)14/h10-13H,2-9,14H2,1H3
- InChI Key: OINCOIFJEXTSDP-UHFFFAOYSA-N
- SMILES: COC1CCCC(C1)C2CCCCC2N
Computed Properties
- Exact Mass: 211.19375
- Monoisotopic Mass: 211.193614421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- PSA: 35.25
[1,1'-Bicyclohexyl]-2-amine, 3'-methoxy- Related Literature
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Stuart Kennedy,Christine M. Beavers,Simon J. Teat,Scott J. Dalgarno New J. Chem., 2011,35, 28-31
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Na Zhang,Zhe Li,Can Zhu,Hongjian Peng,Yingping Zou RSC Adv., 2021,11, 13571-13578
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Martina Pepicelli,Tom Verwijlen,Theo A. Tervoort,Jan Vermant Soft Matter, 2017,13, 5977-5990
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